Cas no 148808-97-3 (3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione)

• Product Name: 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione
• CAS No: 148808-97-3
• MF: C₂₈H₂₈O₂
• MW: 396.520728111267
• CID: 65103
• PubChem ID: 22899914
• Update Time: 2025-05-23

3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione Chemical and Physical Properties

Names and Identifiers

• 3,3'-Di-tert-butyl-4H,4'H-[1,1'-binaphthalenylidene]-4,4'-dione
• 1(4H)-NAPHTHALENONE, 2-(1,1-DIMETHYLETHYL)-4-[3-(1,1-DIMETHYLETHYL)-4-OXO-1(4H)-NAPHTHALENYLIDENE]-
• 2-tert-butyl-4-(3-tert-butyl-4-oxonaphthalen-1-ylidene)naphthalen-1-one
• 2-(TERT-BUTYL)-4-[3-(TERT-BUTYL)-4-OXO-1(4H)-NAPHTHALENYLIDENE]-1(4H)-NAPHTHALENONE
• 3,3'-Di-t-butyl-4,4'-dinaphthochinon
• 2-(1,1-dimethylethyl)-4-[3-(1,1-dimethylethyl)-4-oxo-1(4H)-naphthalenylidene]-
• AKOS015891118
• (4Z)-2-tert-butyl-4-(3-tert-butyl-4-oxonaphthalen-1-ylidene)naphthalen-1-one
• (Z)-3,3'-di-tert-butyl-4H,4'H-[1,1'-binaphthalenylidene]-4,4'-dione
• 148808-97-3
• 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione

• MDL： MFCD11112083
• Inchi： 1S/C28H28O2/c1-27(2,3)23-15-21(17-11-7-9-13-19(17)25(23)29)22-16-24(28(4,5)6)26(30)20-14-10-8-12-18(20)22/h7-16H,1-6H3/b22-21-
• InChI Key： YTCVAKHNDNQNSA-DQRAZIAOSA-N
• SMILES： O=C1C2C=CC=CC=2/C(/C=C1C(C)(C)C)=C1\C2C=CC=CC=2C(C(=C\1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 396.20900
• Monoisotopic Mass: 396.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 6.93500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione

3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione (CAS No. 148808-97-3): A Comprehensive Overview

3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione (CAS No. 148808-97-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often referred to as Binaphthylidene Dione, is characterized by its distinctive binaphthyl framework and the presence of tert-butyl substituents. Its structural complexity and functional versatility make it an intriguing subject for both academic research and industrial applications.

The molecular structure of 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione consists of two naphthalene units linked by a central carbonyl bridge. The tert-butyl groups provide steric protection and enhance the compound's stability. This structure confers several advantageous properties, including high thermal stability, excellent solubility in organic solvents, and a high degree of chirality. These properties make it a valuable precursor for the synthesis of chiral catalysts and ligands in asymmetric synthesis.

In recent years, the application of 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione in catalysis has been a focal point of research. Studies have shown that this compound can be used as a chiral ligand in transition metal-catalyzed reactions, such as asymmetric hydrogenation and allylic substitution. The high enantioselectivity achieved in these reactions highlights the compound's potential in the development of new chiral catalysts for pharmaceutical and fine chemical synthesis.

Beyond catalysis, 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione has also found applications in materials science. Its unique optical properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Research has demonstrated that the compound can be incorporated into polymer matrices to enhance their photophysical properties, leading to improved device performance.

The synthesis of 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 2-naphthol with tert-butyl ketones followed by oxidation to form the dione structure. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, making the compound more accessible for large-scale applications.

In addition to its synthetic utility and material properties, 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione has been studied for its potential biological activities. Preliminary investigations have suggested that the compound may exhibit antioxidant properties due to its ability to scavenge free radicals. Further research is needed to explore its potential therapeutic applications in areas such as neurodegenerative diseases and cancer.

The environmental impact of 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione is another area of interest. Studies have shown that the compound is relatively stable under various environmental conditions and does not readily degrade into harmful byproducts. However, ongoing research is necessary to ensure its safe use and disposal in industrial settings.

In conclusion, 3,3'-Di-tert-butyl-4H,4'H-1,1'-binaphthalenylidene-4,4'-dione (CAS No. 148808-97-3) is a multifaceted compound with a wide range of applications in organic chemistry and materials science. Its unique structural features and functional properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methods, the future prospects for this compound are promising.